Cas no 70289-15-5 (3-Piperidinol,1-butyl-, 3-acetate)

• Product Name: 3-Piperidinol,1-butyl-, 3-acetate
• CAS No: 70289-15-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 571245
• PubChem ID: 144400
• Update Time: 2025-04-19

3-Piperidinol,1-butyl-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol,1-butyl-, 3-acetate
• 2-(1-butyl-3-piperidyl)acetic acid
• 2-(1-butylpiperidin-3-yl)acetic acid
• AKOS011983780
• Acetic acid, 1-butyl-3-piperidyl ester
• (1-BUTYLPIPERIDIN-3-YL)ACETIC ACID
• DTXSID20990499
• 70289-15-5

• Inchi： 1S/C11H21NO2/c1-2-3-6-12-7-4-5-10(9-12)8-11(13)14/h10H,2-9H2,1H3,(H,13,14)
• InChI Key： MNVLECBWAZLTNW-UHFFFAOYSA-N
• SMILES： OC(CC1CCCN(CCCC)C1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.994
• Boiling Point: 317.2°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.472
• PSA: 40.54